Cas no 2171145-74-5 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid)
(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
- (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid
- EN300-1518141
- 2171145-74-5
-
- Inchi: 1S/C28H26N2O5/c31-26(30-15-6-5-14-25(30)27(32)33)18-8-7-9-19(16-18)29-28(34)35-17-24-22-12-3-1-10-20(22)21-11-2-4-13-23(21)24/h1-4,7-13,16,24-25H,5-6,14-15,17H2,(H,29,34)(H,32,33)/t25-/m0/s1
- InChI Key: ZQKOWGKGCVVONL-VWLOTQADSA-N
- SMILES: O(C(NC1=CC=CC(=C1)C(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518141-0.05g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-0.1g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-0.25g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-0.5g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-1.0g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-2.5g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-5.0g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-10.0g |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518141-50mg |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518141-100mg |
(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid |
2171145-74-5 | 100mg |
$2963.0 | 2023-09-27 |
(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
Recent Advances in the Application of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171145-74-5) in Chemical Biology and Pharmaceutical Research
The compound (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171145-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in the design of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of this compound in the synthesis of peptidomimetics targeting the SARS-CoV-2 main protease. The study demonstrated that derivatives of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. The researchers attributed this activity to the compound's ability to mimic the natural substrate of the protease, thereby blocking its catalytic site. These findings underscore the potential of this molecule in the development of antiviral therapeutics.
Another notable application of this compound was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where it was utilized as a key intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The study revealed that the incorporation of this building block into the inhibitor scaffold significantly improved binding affinity and selectivity for HDAC isoforms. This advancement holds promise for the treatment of various cancers, as HDAC inhibitors are known to modulate gene expression and induce apoptosis in malignant cells.
Recent advancements in synthetic methodologies have also facilitated the scalable production of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid. A 2023 report in Organic Process Research & Development detailed an optimized synthetic route that achieved high yields and purity, addressing previous challenges related to racemization and side reactions. This development is expected to accelerate the adoption of this compound in both academic and industrial settings.
In conclusion, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171145-74-5) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its applications span from antiviral drug development to cancer therapeutics, driven by its structural versatility and synthetic accessibility. Ongoing research is likely to uncover additional uses for this compound, further solidifying its role in the advancement of medicinal chemistry.
2171145-74-5 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)